3-Hydroxy-4-(3-methoxypropoxy)benzaldehyde

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 3-hydroxy-4-(3-methoxypropoxy)benzaldehyde
• InChI: InChI=1S/C11H14O4/c1-14-5-2-6-15-11-4-3-9(8-12)7-10(11)13/h3-4,7-8,13H,2,5-6H2,1H3
• InChI Key: QOXBRUUVGMQXIB-UHFFFAOYSA-N
• Canonical SMILES: COCCCOC1=C(C=C(C=C1)C=O)O

Description

3-Hydroxy-4-(3-methoxypropoxy)benzaldehyde is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Commercially available 1-bromo-3-methoxypropane (24.0 g, 157 mmol) was added to a solution of commercially available 3,4-dihydroxybenzaldehyde (21.7 g, 157 mmol) and sodium carbonate (25.0 g, 236 mmol) in N,N-dimethylformamide (50 mL) under nitrogen atmosphere at room temperature. The reaction liquid was stirred at room temperature for 3 days and 4 hours. 2 M hydrochloric acid, ethyl acetate, and water were added to the reaction liquid at 0° C. The aqueous layer was extracted with ethyl acetate. The combined organic layer was washed serially with water and a saturated saline solution and then dried over anhydrous sodium sulfate. The drying agent was separated by filtration and the filtrate was concentrated under vacuum. The insoluble matters were separated by filtration with dichloromethane and the filtrate was concentrated under vacuum. The residue was purified with silica gel column chromatography (n-heptane:ethyl acetate=17:3-1:1) to obtain the title compound (17.2 g, 52%).